Cas no 29311-34-0 (Phenol,2,6-bis(1,1-dimethylethyl)-4-methyl-, 1-acetate)

• Product Name: Phenol,2,6-bis(1,1-dimethylethyl)-4-methyl-, 1-acetate
• CAS No: 29311-34-0
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 288104
• PubChem ID: 313144
• Update Time: 2025-04-19

Phenol,2,6-bis(1,1-dimethylethyl)-4-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(1,1-dimethylethyl)-4-methyl-, 1-acetate
• (2,6-ditert-butyl-4-methylphenyl) acetate
• 2,6,di-tert-butyl-4-methyl phenyl acetate
• 2,6-bis(1,1-dimethylethyl)-4-methylphenyl acetate
• 2,6-di-(tert-butyl)-4-methylphenyl acetate
• 2,6-Di-t-butyl-4-methylphenol acetate(ester)
• 2,6-ditertbutyl-4-methylphenyl acetate
• 2,6-di-tert-butyl-4-methylphenyl acetate
• 2,6-Ditert-butyl-4-methylphenyl acetate
• AC1L7MTD
• acetic acid-(2,6-di-tert-butyl-4-methyl-phenyl ester)
• NSC226267
• SureCN8407409
• SCHEMBL8407409
• DTXSID70310385
• NSC-226267
• 2,6-Ditert-butyl-4-methylphenyl acetate #
• 29311-34-0
• NSC 226267
• UKFBLLARZMZOGC-UHFFFAOYSA-N

• Inchi： 1S/C17H26O2/c1-11-9-13(16(3,4)5)15(19-12(2)18)14(10-11)17(6,7)8/h9-10H,1-8H3
• InChI Key： UKFBLLARZMZOGC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=CC(C)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 262.19338
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.51530